N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide

• IUPAC Name: N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H18N4OS/c1-12-14-7-3-5-9-16(14)22-18(20-12)24-11-17(23)21-15-8-4-2-6-13(15)10-19/h2,4,6,8H,3,5,7,9,11H2,1H3,(H,21,23)
• InChI Key: CVHXUSGNKGSORC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCCCC2=NC(=N1)SCC(=O)NC3=CC=CC=C3C#N
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol

Description

N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide, also known as CTQA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CTQA is a quinazoline derivative that possesses a thioacetamide group and a cyano group, making it a unique chemical compound with diverse biological properties.

Mechanism of Action

The mechanism of action of N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide is not fully understood, but it is believed to act by inhibiting various signaling pathways involved in cell proliferation, apoptosis, and inflammation. N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide has been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell survival and proliferation. Additionally, N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. Additionally, N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide has been shown to have anti-inflammatory and antioxidant effects in the brain, which may be beneficial in treating neurodegenerative diseases. Furthermore, N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide has been shown to have anticonvulsant effects in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide in lab experiments is its high yield and purity, which allows for accurate and reproducible results. Additionally, N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide has been shown to have low toxicity and high stability, which makes it a suitable candidate for further preclinical and clinical studies. However, one of the limitations of using N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide is its limited solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research on N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide. One potential direction is to investigate the potential of N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide as a therapeutic agent in other diseases such as diabetes and cardiovascular diseases. Additionally, further studies are needed to elucidate the mechanism of action of N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide and its potential targets in various signaling pathways. Furthermore, the development of novel formulations and delivery systems for N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide may enhance its bioavailability and efficacy in vivo.

Synthesis Methods

The synthesis of N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide involves the reaction of 2-cyanophenylacetic acid with 2-mercapto-4-methyl-5,6,7,8-tetrahydroquinazoline in the presence of thionyl chloride and triethylamine. The resulting compound is purified by recrystallization to obtain N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide in high yield and purity.

Scientific Research Applications

N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and epilepsy. N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide has been shown to possess anti-tumor properties by inducing apoptosis and inhibiting cell proliferation in cancer cells. Additionally, N-(2-cyanophenyl)-2-[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]acetamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain, which may be beneficial in treating Alzheimer's disease and epilepsy.